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Compound of Interest

Compound Name: 1,2-Indandione

Cat. No.: B102516

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Indandione is a highly effective chemical reagent for the development of latent fingerprints
on porous surfaces such as paper and cardboard.[1][2] It reacts with amino acid residues
present in fingerprint sweat to produce a pale pink product that exhibits strong fluorescence
under specific light conditions, allowing for high-sensitivity detection.[2][3] This application note
provides detailed protocols for the preparation of 1,2-indandione solutions and the subsequent
development and visualization of latent fingerprints.

Chemical and Physical Properties

Property Value
Chemical Name 1,2-Indandione
CAS Number 16214-27-0
Appearance Solid powder
Molecular Formula CoHeO2

Safety Precautions
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1,2-Indandione is a hazardous substance and must be handled with appropriate safety

measures.

General Handling:

e Work in a well-ventilated area or under a fume hood.[4][5]

o Avoid inhalation of dust or fumes.[4][6]

e Avoid contact with skin and eyes.[4][6]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with
side shields or goggles, and a lab coat.[5][6]

» Do not eat, drink, or smoke when handling this chemical.[4][7]

e Wash hands thoroughly after handling.[4][6]

First Aid:

If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

« If on skin: Wash the affected area with soap and plenty of water for at least 15 minutes.[6]
Remove contaminated clothing.

e If in eyes: Rinse immediately with plenty of water for at least 15 minutes, including under the
eyelids.[7] Seek medical attention.[4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[7]

Solution Preparation

The stability of the 1,2-indandione working solution can be a concern as the molecules may
interact over time, reducing its effectiveness.[8] It is recommended to prepare fresh working
solutions and store them in dark bottles, away from light, to prolong their shelf life.[5][9] Some
formulations have a shelf life of up to 3 months when stored in the dark at room temperature.[8]
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Methanol and ethanol should be avoided in working solutions as they can lead to instability.[8]

[9]

Stock and Working Solution Formulations

Several formulations for 1,2-indandione working solutions have been developed. The choice
of formulation may depend on environmental conditions, such as humidity, and the type of
porous surface being examined.[3]

) 1,2- ) Other
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Zinc Chloride Stock Solution (Optional Post-Treatment): A post-treatment with a zinc chloride

solution can enhance the fluorescence of the developed fingerprints.[3][11]
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Component Amount
Zinc Chloride 8¢
Ethanol 200 mL

Reference:[11]

Experimental Protocols
Preparation of 1,2-Indandione Working Solution
(Standard Formulation)

e Weigh 2 grams of 1,2-indandione powder.

e In a fume hood, dissolve the 1,2-indandione in 70 mL of ethyl acetate. Stir until fully

dissolved.
e Slowly add 930 mL of HFE-7100 to the mixture while stirring.

o Transfer the solution to a dark, clean, and dry glass bottle for storage.

Fingerprint Development and Visualization

o Application: Apply the 1,2-indandione working solution to the porous surface by dipping,
spraying, or using a squirt bottle.[3][5]

e Drying: Allow the treated item to air dry completely in a fume hood.

o Development: The development of fingerprints can be accelerated using heat and humidity.

The optimal conditions can vary.[3]

o Oven: Heat the item in an oven at 100°C for 10-20 minutes.[9][10] Some protocols

suggest a humidity of around 60%.[9]

o Heat Press: A heat press can also be used, for example, at 165°C for 10 seconds.[2][14]
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o Room Temperature: Development can occur at room temperature, but it may take several
days.[3]

o Note: Do not use heat on thermal paper as it will cause the paper to darken.[5]

» Visualization: Developed fingerprints will appear as a pale pink color.[3] They will fluoresce
strongly under a forensic light source.

o Excitation Wavelength: Approximately 520-530 nm (green light).[3][9]

o Viewing Filter: Use an orange or red barrier filter (570-590 nm) to view the fluorescence.[3]

[9]

o Storage of Developed Prints: Developed prints are sensitive to light and should be stored in
the dark to prevent photodegradation and preserve fluorescence.[1][9]

Diagrams

Workflow for 1,2-Indandione Solution Preparation and Application

Solution Preparation Fingerprint Development

Weigh 1,2-Indandione |—>| Dissolve in Ethyl Acetate |—>| Add HFE-7100 |—> Store in Dark Bottle |—>| Apply Solution |—>| Air Dry |—>| Heat/Humidity Treatment |—>| Visualize Fluorescence

Simplified Reaction of 1,2-Indandione with Amino Acids

1,2-Indandione *

Fluorescent Product
(Joullie Pink)

Amino Acid

(from fingerprint residue)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/14640272/
https://pubmed.ncbi.nlm.nih.gov/14640272/
https://www.researchgate.net/publication/6749824_Optimisation_and_evaluation_of_12-indanedione_for_use_as_a_fingermark_reagent_and_its_application_to_real_samples
https://www.fingerprintexpert.in/blog-details/fingerprint-development-indanedione
https://www.echemi.com/sds/1-2-indanedione-pd181109103013.html
https://arrowheadforensics.com/content/a-z/Indanedione%20Standard%20Operating%20Procedures.pdf
https://nebula.wsimg.com/68310c74399e3ae94814533af99464b1?AccessKeyId=5FB98090FD4236E549F3&disposition=0&alloworigin=1
https://www.fishersci.co.uk/store/msds?partNumber=15698695&productDescription=1GR+1%2C2-Indanedione%2C+95%25&countryCode=GB&language=en
https://www.bvda.com/en/ind
https://www.bvda.com/EN/download/ind_en.pdf
https://www.cbdiai.org/12-indanedione.html
https://www.marshall.edu/forensics/files/Spychalski_Final-Paper.pdf
https://assets.publishing.service.gov.uk/media/5a7b695f40f0b64646935fae/fsb-chap5-alt-development.pdf
https://fbilabqsd.fbi.gov/file-repository/latent-prints/frd-306-04-indanedione.pdf
https://pubmed.ncbi.nlm.nih.gov/17046187/
https://pubmed.ncbi.nlm.nih.gov/17046187/
https://www.benchchem.com/product/b102516#1-2-indandione-solution-preparation-for-fingerprint-development
https://www.benchchem.com/product/b102516#1-2-indandione-solution-preparation-for-fingerprint-development
https://www.benchchem.com/product/b102516#1-2-indandione-solution-preparation-for-fingerprint-development
https://www.benchchem.com/product/b102516#1-2-indandione-solution-preparation-for-fingerprint-development
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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